Cas no 853807-54-2 (1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 853807-54-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 3213112
• PubChem ID: 23138490
• Update Time: 2025-04-21

1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-4-CARBOXALDEHYDE, 1-[(4-METHOXYPHENYL)METHYL]-
• starbld0034706
• 1-(4-METHOXYBENZYL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• F2157-0814
• SCHEMBL3736173
• Z1270433171
• 1-((4-methoxyphenyl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• AKOS015150948
• 1-[(4-methoxyphenyl)methyl]triazole-4-carbaldehyde
• EN300-366898
• 109-252-7
• 853807-54-2
• 1-[(4-METHOXYPHENYL)METHYL]-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• AB59820
• 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C11H11N3O2/c1-16-11-4-2-9(3-5-11)6-14-7-10(8-15)12-13-14/h2-5,7-8H,6H2,1H3
• InChI Key： XLSWCFXSPAPENN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles